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Abstract

This technical guide provides a summary of the available physicochemical data for 1-Chloro-
2,2-dimethylpentane. Due to a lack of readily available experimental data for this specific
compound, this guide presents computed properties and offers experimental data for the
closely related compound, 1-Chloro-2,2-dimethylpropane, for comparative purposes.
Furthermore, standard experimental protocols for determining density and refractive index are
detailed to guide researchers in their own characterization of this and similar compounds.

Introduction

1-Chloro-2,2-dimethylpentane (CAS No. 128399-41-7) is a halogenated alkane with the
molecular formula C7H1sCI.[1] Accurate knowledge of its physical properties, such as density
and refractive index, is essential for its application in chemical synthesis, materials science,
and for meeting quality control standards. This guide aims to consolidate the known information
regarding these key physical constants.
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Physicochemical Properties

A thorough search of publicly available databases did not yield experimental values for the
density and refractive index of 1-Chloro-2,2-dimethylpentane. However, computed values are
available and are presented below. For reference and comparison, the experimentally
determined properties of the lower homolog, 1-Chloro-2,2-dimethylpropane (Neopentyl
chloride), are also provided.

Data Presentation

1-Chloro-2,2- 1-Chloro-2,2-
Property ) .

dimethylpentane dimethylpropane
CAS Number 128399-41-7[1] 753-89-9
Molecular Formula C7H1sCI[1] CsH11Cl[2]
Molecular Weight 134.65 g/mol [1] 106.59 g/mol [2]
Density No experimental data available  0.866 g/mL at 25 °C (lit.)
Refractive Index No experimental data available  n20/D 1.4039 (lit.)
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Experimental Protocols

While specific experimental data for 1-Chloro-2,2-dimethylpentane is not available, the
following are detailed, standard methodologies for the determination of density and refractive
index for liquid organic compounds.

Determination of Density

The density of a liquid can be accurately determined using a pychometer or a digital density
meter.

Method using a Pycnometer:

o Cleaning and Calibration: The pycnometer is thoroughly cleaned with a suitable solvent (e.g.,
acetone or ethanol) and dried. It is then weighed empty on an analytical balance.
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Filling with Water: The pycnometer is filled with distilled, deionized water of a known
temperature and weighed again to determine the mass of the water. The volume of the
pycnometer can be calculated using the known density of water at that temperature.

Filling with Sample: The pycnometer is emptied, dried, and filled with the sample liquid (1-
Chloro-2,2-dimethylpentane).

Measurement: The pycnometer filled with the sample is weighed.

Calculation: The density of the sample is calculated by dividing the mass of the sample by
the volume of the pycnometer.

Method using a Digital Density Meter:
Calibration: The instrument is calibrated using dry air and distilled, deionized water.

Sample Injection: The sample is injected into the oscillating U-tube of the density meter,
ensuring no air bubbles are present.

Measurement: The instrument measures the oscillation frequency of the U-tube containing
the sample, which is related to the density of the sample. The density value is typically
displayed directly by the instrument.

Determination of Refractive Index

The refractive index of a liquid is commonly measured using an Abbe refractometer.

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, often distilled water.

o Sample Application: A few drops of the sample liquid are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the boundary line between the light and dark fields is
sharp and centered on the crosshairs.
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e Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded as the refractive index is temperature-dependent.

Density Determination
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Conclusion

This technical guide has summarized the currently available data on the density and refractive
index of 1-Chloro-2,2-dimethylpentane. While experimental values are not present in the
surveyed literature, computed data and the experimental values for the related compound 1-
Chloro-2,2-dimethylpropane have been provided to offer a preliminary understanding of its
physicochemical properties. The included standard operating procedures for the determination
of density and refractive index are intended to facilitate future experimental characterization of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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